Cas no 1261727-20-1 (Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261727-20-1
• MF: C₁₆H₁₂F₃NO₅
• MW: 355.26539516449
• CID: 4994413
• Update Time: 2025-05-20

Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C16H12F3NO5/c1-2-24-15(21)13-5-3-4-12(14(13)20(22)23)10-6-8-11(9-7-10)25-16(17,18)19/h3-9H,2H2,1H3
• InChI Key： NPRSMCZILVTQKT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=C(C(=O)OCC)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 4.8
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

Research Brief on Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261727-20-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261727-20-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its nitro and trifluoromethoxy functional groups, has demonstrated potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The compound's unique structure contributes to its pharmacological profile. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitro group provides opportunities for further chemical modifications. Recent synthetic approaches published in 2023-2024 have improved the yield and purity of this compound, with some methods achieving >90% yield under optimized conditions. These advancements in synthesis have facilitated more extensive biological evaluation of the molecule.

In pharmacological studies, Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate has shown promising activity against several biological targets. A 2024 study published in the Journal of Medicinal Chemistry reported its moderate inhibitory effects on specific inflammatory pathways, with IC50 values in the low micromolar range. The compound's mechanism of action appears to involve modulation of key signaling proteins, though the exact molecular interactions require further elucidation.

Structural-activity relationship (SAR) studies have revealed that modifications to the ethyl ester moiety can significantly impact the compound's biological activity and pharmacokinetic properties. Researchers are particularly interested in exploring these modifications to optimize the compound's drug-like characteristics. Computational modeling studies have provided insights into potential binding modes with various biological targets, guiding ongoing medicinal chemistry optimization efforts.

The compound's potential applications extend beyond direct therapeutic use. Recent research has investigated its utility as a synthetic intermediate for more complex pharmaceutical compounds. Its structural features make it a valuable building block in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory conditions. Several patent applications filed in 2024 highlight its incorporation into novel drug candidates.

Current challenges in the development of Ethyl 2-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate include optimizing its metabolic stability and improving target specificity. Ongoing research is addressing these issues through structural modifications and formulation approaches. Preliminary in vivo studies suggest acceptable pharmacokinetic profiles, though further optimization is needed to advance the compound toward clinical evaluation.

Future research directions for this compound include more extensive toxicological evaluation, detailed mechanism of action studies, and exploration of combination therapies. The compound's versatility and demonstrated biological activity position it as an important subject for continued investigation in chemical biology and pharmaceutical sciences. As research progresses, this molecule may contribute to the development of novel therapeutic agents for various diseases.